Cas no 1261776-82-2 (3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde)

• Product Name: 3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde
• CAS No: 1261776-82-2
• MF: C₁₀H₁₁IO₂
• MW: 290.097615480423
• CID: 4965235
• Update Time: 2025-05-24

3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde

• Inchi： 1S/C10H11IO2/c1-13-9-6-2-4-8(10(9)11)5-3-7-12/h2,4,6-7H,3,5H2,1H3
• InChI Key： FLVUBERPUAAWFN-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CCC=O)OC

Computed Properties

• Exact Mass: 289.98038 g/mol
• Monoisotopic Mass: 289.98038 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3
• Molecular Weight: 290.10

Additional information on 3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde

Introduction to 3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde (CAS No. 1261776-82-2)

3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1261776-82-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic aldehydes, characterized by the presence of an aldehyde functional group (-CHO) attached to a propyl chain, with a phenyl ring substituted at the 2' and 3' positions by an iodine atom and a methoxy group, respectively. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The aldehyde functionality of 3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde serves as a versatile handle for further chemical transformations, enabling the synthesis of more complex structures through condensation reactions, oxidation, or reduction processes. This property is particularly useful in medicinal chemistry, where such intermediates are often employed to construct pharmacophores with specific biological activities. The iodo-substituted phenyl ring further enhances the utility of this compound, as iodine can participate in various cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, facilitating the introduction of aryl groups at desired positions. Additionally, the methoxy group provides electronic and steric effects that can modulate the reactivity and biological properties of the resulting derivatives.

In recent years, there has been growing interest in exploring the potential applications of 3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde in drug discovery and development. Its structural motif is reminiscent of several known bioactive compounds, suggesting that derivatives of this molecule may exhibit interesting pharmacological properties. For instance, studies have indicated that phenyl derivatives with aldehyde groups can serve as precursors to nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The presence of both iodine and methoxy substituents may enhance binding affinity to biological targets by introducing specific hydrogen bonding interactions or hydrophobic pockets.

One notable area where 3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde has shown promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of this compound to include additional functional groups or heterocyclic moieties, researchers can generate potent inhibitors targeting specific kinases. The iodo-substituent, in particular, allows for further functionalization via cross-coupling reactions, enabling the construction of complex aromatic systems that mimic natural substrates or bind tightly to enzyme active sites. Such modifications have been demonstrated to improve drug-like properties such as solubility, bioavailability, and metabolic stability.

Another emerging application of 3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde is in the field of materials science. Aldehydes are commonly used in polymer chemistry as crosslinking agents or monomers for synthesizing novel polymeric materials. The incorporation of this compound into polymer backbones can yield materials with tailored properties, such as enhanced thermal stability or biodegradability. Additionally, its ability to participate in Michael addition reactions makes it a useful building block for constructing polymeric networks with specific functionalities. These advancements highlight the versatility of 3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde beyond traditional pharmaceutical applications.

The synthesis of 3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the bromination or chlorination of an appropriately substituted benzene derivative followed by methylation at the desired position. Subsequent iodination introduces the iodine atom at the 2' position, while selective oxidation converts an alcohol or ether group into an aldehyde functionality. These steps require careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have also enabled more efficient synthetic strategies, reducing both reaction times and waste generation.

In terms of analytical characterization, 3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde is typically analyzed using standard spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Proton NMR (¹H NMR) provides detailed information about proton environments within the molecule, allowing for confirmation of structural features such as aromatic protons, aldehyde protons, methoxy protons, and iodine-substituted aromatic protons. Carbon NMR (¹³C NMR) complements this data by elucidating carbon environments throughout the structure. High-resolution mass spectrometry (HRMS) is employed to verify molecular weight and confirm the presence of expected isotopic patterns.

The physicochemical properties of 3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde are also critical considerations for its practical application. The compound typically exists as a solid at room temperature with moderate solubility in organic solvents such as dichloromethane or tetrahydrofuran (THF). Its melting point and boiling point provide insights into its thermal stability and volatility under different conditions. Additionally, its partition coefficient (logP value) influences its absorption and distribution within biological systems if used in pharmaceutical contexts. These parameters are often optimized during drug development to enhance efficacy and reduce side effects.

Emerging research suggests that derivatives of 3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde may have applications beyond traditional drug discovery. For example, studies have explored their potential use as probes for enzyme inhibition or as building blocks for designing smart materials with responsive properties. The ability to introduce diverse functional groups at specific positions allows researchers to fine-tune both chemical reactivity and biological activity simultaneously. This flexibility makes it an attractive scaffold for high-throughput screening campaigns aimed at identifying novel bioactive compounds.

In conclusion,3-(2'-Iodo-3'-methoxyphenyl)propionaldehyde (CAS No. 1261776-82-2) represents a fascinating compound with broad utility across multiple scientific disciplines including pharmaceutical chemistry, organic synthesis, materials science,and biotechnology . Its unique structural features—combining an aldehyde group, iodine substitution,and methoxy functionality—make it a versatile intermediate for constructing complex molecules with potential applications ranging from drug development to advanced material design . As research continues,this compound is likely to remain at forefront innovation due its adaptability reactivity,and synthetic accessibility .